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Compound of Interest

Compound Name: 2-lodophenol - d4

cat. No.: B1147133

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the physical and chemical characteristics of isotopically labeled compounds is
paramount. This guide provides a detailed overview of 2-lodophenol-d4, a deuterated analog of
2-lodophenol, highlighting its key physical properties, spectroscopic signature, and a plausible
synthetic pathway.

Core Physical Characteristics

2-lodophenol-d4, with the CAS number 1021325-54-1, is the deuterated isotopologue of 2-
lodophenol. In this molecule, four hydrogen atoms on the aromatic ring have been substituted
with deuterium. This isotopic substitution significantly alters the molecular weight and subtly
influences other physical properties.

Property Value Reference
Molecular Formula CeHD4lO [1]
Molecular Weight 224.03 g/mol Calculated
CAS Number 1021325-54-1 [1]

Purity > 95% [1]

Note: Experimental data for the melting point and boiling point of 2-lodophenol-d4 are not
readily available in the searched literature. However, they are expected to be very similar to
those of the non-deuterated 2-lodophenol, which has a melting point of approximately 43 °C
and a boiling point of 186-187 °C at 160 mmHg.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1147133?utm_src=pdf-interest
https://studylib.net/doc/8646989/iodination-of-phenols-procedure
https://studylib.net/doc/8646989/iodination-of-phenols-procedure
https://studylib.net/doc/8646989/iodination-of-phenols-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis

Spectroscopic data is crucial for confirming the identity and purity of 2-lodophenol-d4. The
primary differences compared to its non-deuterated counterpart will be observed in Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the substitution of protons with deuterium on the aromatic ring, the *H NMR spectrum of
2-lodophenol-d4 is expected to be significantly simplified compared to 2-lodophenol. The
complex aromatic region signals seen in the non-deuterated compound will be absent. The
most prominent signal would be from the hydroxyl proton, the chemical shift of which can be
influenced by solvent and concentration.

Mass Spectrometry (MS)

Mass spectrometry is a definitive technique for confirming the incorporation of deuterium. The
molecular ion peak in the mass spectrum of 2-lodophenol-d4 will be observed at a mass-to-
charge ratio (m/z) corresponding to its increased molecular weight due to the four deuterium
atoms.

Synthesis Protocol

A plausible and efficient method for the synthesis of 2-lodophenol-d4 involves the direct
iodination of phenol-d5. The following is a generalized experimental protocol based on
established methods for phenol iodination.

Experimental Workflow: Synthesis of 2-lodophenol-d4
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Synthesis Workflow for 2-lodophenol-d4
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Synthesis Workflow for 2-lodophenol-d4
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Detailed Methodology

e Reaction Setup: In a round-bottom flask, dissolve phenol-d5 in a suitable solvent (e.g., water,

methanol, or a biphasic system).

o Addition of Reagents: To the stirred solution, add one equivalent of iodine (Iz). Subsequently,
add a suitable oxidizing agent, such as hydrogen peroxide, portion-wise to facilitate the in-
situ generation of the iodinating species. The reaction is typically carried out at or below
room temperature.

¢ Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC) to determine the consumption of the
starting material and the formation of the product.

o Work-up: Upon completion, the reaction mixture is quenched with a solution of sodium
thiosulfate to remove any unreacted iodine. The product is then extracted into an organic
solvent (e.g., diethyl ether or ethyl acetate).

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The crude product can
be purified by column chromatography on silica gel or by distillation under reduced pressure
to yield pure 2-lodophenol-d4.

o Characterization: The final product should be characterized by NMR and mass spectrometry
to confirm its identity, purity, and the extent of deuteration.

This guide provides a foundational understanding of the physical characteristics and a viable
synthetic approach for 2-lodophenol-d4, offering valuable information for researchers and
professionals in the field of drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147133#2-iodophenol-d4-physical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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